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tetrasodium;4-[(1E,3E,5Z)-5-[3-carboxylato-5-oxo-1-[(2-sulfophenyl)methyl]pyrazol-4-ylidene]penta-1,3-dienyl]-5-oxido-1-[(2-sulfonatophenyl)methyl]pyrazole-3-carboxylate tetrasodium;4-[(1E,3E,5Z)-5-[3-carboxylato-5-oxo-1-[(2-sulfophenyl)methyl]pyrazol-4-ylidene]penta-1,3-dienyl]-5-oxido-1-[(2-sulfonatophenyl)methyl]pyrazole-3-carboxylate
Brand Name: Vulcanchem
CAS No.: 118131-65-0
VCID: VC0044595
InChI: InChI=1S/C27H22N4O12S2.4Na/c32-24-18(22(26(34)35)28-30(24)14-16-8-4-6-12-20(16)44(38,39)40)10-2-1-3-11-19-23(27(36)37)29-31(25(19)33)15-17-9-5-7-13-21(17)45(41,42)43;;;;/h1-13,32H,14-15H2,(H,34,35)(H,36,37)(H,38,39,40)(H,41,42,43);;;;/q;4*+1/p-4
SMILES: C1=CC=C(C(=C1)CN2C(=C(C(=N2)C(=O)[O-])C=CC=CC=C3C(=NN(C3=O)CC4=CC=CC=C4S(=O)(=O)[O-])C(=O)[O-])[O-])S(=O)(=O)O.[Na+].[Na+].[Na+].[Na+]
Molecular Formula: C27H18N4Na4O12S2
Molecular Weight: 746.536

tetrasodium;4-[(1E,3E,5Z)-5-[3-carboxylato-5-oxo-1-[(2-sulfophenyl)methyl]pyrazol-4-ylidene]penta-1,3-dienyl]-5-oxido-1-[(2-sulfonatophenyl)methyl]pyrazole-3-carboxylate

CAS No.: 118131-65-0

Cat. No.: VC0044595

Molecular Formula: C27H18N4Na4O12S2

Molecular Weight: 746.536

* For research use only. Not for human or veterinary use.

tetrasodium;4-[(1E,3E,5Z)-5-[3-carboxylato-5-oxo-1-[(2-sulfophenyl)methyl]pyrazol-4-ylidene]penta-1,3-dienyl]-5-oxido-1-[(2-sulfonatophenyl)methyl]pyrazole-3-carboxylate - 118131-65-0

Specification

CAS No. 118131-65-0
Molecular Formula C27H18N4Na4O12S2
Molecular Weight 746.536
IUPAC Name tetrasodium;4-[5-[3-carboxylato-5-oxo-1-[(2-sulfonatophenyl)methyl]pyrazol-4-ylidene]penta-1,3-dienyl]-5-oxido-1-[(2-sulfophenyl)methyl]pyrazole-3-carboxylate
Standard InChI InChI=1S/C27H22N4O12S2.4Na/c32-24-18(22(26(34)35)28-30(24)14-16-8-4-6-12-20(16)44(38,39)40)10-2-1-3-11-19-23(27(36)37)29-31(25(19)33)15-17-9-5-7-13-21(17)45(41,42)43;;;;/h1-13,32H,14-15H2,(H,34,35)(H,36,37)(H,38,39,40)(H,41,42,43);;;;/q;4*+1/p-4
Standard InChI Key NGBWNJDREDZWFJ-UHFFFAOYSA-J
SMILES C1=CC=C(C(=C1)CN2C(=C(C(=N2)C(=O)[O-])C=CC=CC=C3C(=NN(C3=O)CC4=CC=CC=C4S(=O)(=O)[O-])C(=O)[O-])[O-])S(=O)(=O)O.[Na+].[Na+].[Na+].[Na+]

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